molecular formula C11H13NO B14365742 (3E)-3-[(3-Methylphenyl)imino]butan-2-one CAS No. 93247-17-7

(3E)-3-[(3-Methylphenyl)imino]butan-2-one

Cat. No.: B14365742
CAS No.: 93247-17-7
M. Wt: 175.23 g/mol
InChI Key: NZVAXNHPJKWVIY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(3E)-3-[(3-Methylphenyl)imino]butan-2-one is an organic compound that belongs to the class of imines It is characterized by the presence of a 3-methylphenyl group attached to an imino group, which is further connected to a butan-2-one moiety

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of (3E)-3-[(3-Methylphenyl)imino]butan-2-one can be achieved through several methods. One common approach involves the condensation reaction between 3-methylbenzaldehyde and butan-2-one in the presence of an

Properties

CAS No.

93247-17-7

Molecular Formula

C11H13NO

Molecular Weight

175.23 g/mol

IUPAC Name

3-(3-methylphenyl)iminobutan-2-one

InChI

InChI=1S/C11H13NO/c1-8-5-4-6-11(7-8)12-9(2)10(3)13/h4-7H,1-3H3

InChI Key

NZVAXNHPJKWVIY-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=CC=C1)N=C(C)C(=O)C

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.